Cas no 2034541-21-2 (1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea)

• Product Name: 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea
• CAS No: 2034541-21-2
• MF: C₁₈H₂₄N₆O₄
• MW: 388.420963287354
• CID: 6157079
• PubChem ID: 119099638
• Update Time: 2025-05-22

1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea
• F6438-3377
• 2034541-21-2
• 1-(2-ethoxyphenyl)-3-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]urea
• 1-(2-ethoxyphenyl)-3-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)urea
• AKOS026700918
• 1-(2-ethoxyphenyl)-3-{[4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}urea

• Inchi： 1S/C18H24N6O4/c1-3-28-14-7-5-4-6-13(14)20-17(25)19-12-15-21-16(23-18(22-15)26-2)24-8-10-27-11-9-24/h4-7H,3,8-12H2,1-2H3,(H2,19,20,25)
• InChI Key： QSKNRUCMUHNTBQ-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N=C(CNC(NC3C=CC=CC=3OCC)=O)N=2)OC)CC1

Computed Properties

• Exact Mass: 388.18590327g/mol
• Monoisotopic Mass: 388.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Additional information on 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea (CAS No. 2034541-21-2)

The compound 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea, identified by its CAS No. 2034541-21-2, represents a sophisticated urea derivative with a unique structural framework. This molecule integrates a 1,3,5-triazine core substituted with a morpholine moiety and a methoxy group, coupled with a 2-ethoxyphenyl urea linkage. Such structural complexity underscores its potential in pharmaceutical research and agrochemical development, aligning with current trends in small-molecule drug discovery and sustainable crop protection.

In recent years, the scientific community has shown heightened interest in triazine-based compounds due to their versatility in modulating biological pathways. The presence of the morpholin-4-yl group in this compound suggests potential interactions with kinase enzymes, a hot topic in cancer therapeutics and inflammatory disease research. Researchers frequently search for "triazine kinase inhibitors" or "morpholine derivatives in drug design," reflecting the relevance of this compound's scaffold. Its urea linkage further enhances hydrogen-bonding capacity, a critical feature for target binding affinity in rational drug design.

From a synthetic chemistry perspective, the 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl segment offers intriguing possibilities for structure-activity relationship (SAR) studies. This aligns with the growing demand for "modular synthesis of heterocycles" and "fragment-based drug discovery"—key phrases dominating medicinal chemistry literature. The compound's ethoxyphenyl moiety may contribute to lipophilicity optimization, addressing contemporary challenges in bioavailability enhancement.

In agrochemical applications, the 1,3,5-triazine framework has historical significance as a herbicidal pharmacophore. With increasing searches for "eco-friendly pesticides" and "resistance-management solutions," this compound's methoxy-morpholine substitution pattern could offer novel modes of action. The urea functionality might enable interactions with plant amino acid biosynthesis pathways, a mechanism explored in modern crop science innovations.

Analytical characterization of CAS 2034541-21-2 would likely involve advanced techniques like LC-MS/MS and NMR spectroscopy—topics frequently queried by quality control specialists. The compound's chromatographic behavior and stability profile under various pH conditions would be critical data points for both formulation scientists and regulatory affairs professionals navigating ICH guidelines.

Environmental fate studies of such N-heterocyclic compounds are gaining traction in green chemistry discussions. Researchers investigating "biodegradation of triazine derivatives" or "computational toxicity prediction" might find this compound's morpholine-ether combination particularly interesting for QSAR modeling exercises. The 2-ethoxy substituent could influence soil adsorption coefficients, a parameter vital for environmental risk assessment in agrochemical registration.

Patent landscape analysis reveals growing interest in triazine-urea hybrids for various applications. The specific substitution pattern of 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea may represent a novel intellectual property space, especially in contexts combining medicinal and agricultural chemistry. This dual potential responds to market demands for "multipurpose chemical entities" and "repurposing drug scaffolds."

In formulation development, the compound's melting point and solubility parameters would determine suitable delivery systems. Current trends toward "nanocarrier encapsulation" and "solid dispersion technologies" might be applicable, given the molecule's probable crystalline nature. The methoxy and ethoxy groups could provide handles for prodrug design, addressing common ADME challenges in preclinical development.

From a regulatory standpoint, proper handling of CAS 2034541-21-2 would require standard laboratory safety protocols without falling under stringent hazardous classifications. The compound's structural alerts for metabolic stability would be a focus area for drug metabolism studies, connecting to popular research queries about "cytochrome P450 interactions" and "metabolite identification strategies."

The commercial availability of this specialty chemical caters to the expanding contract research organization (CRO) market. Suppliers emphasizing "high-purity research chemicals" and "custom synthesis services" frequently list such triazine-urea conjugates to support high-throughput screening campaigns. The 2034541-21-2 identifier serves as a crucial lot-tracking reference in GLP-compliant studies.

Emerging computational approaches like molecular docking and free energy calculations could predict this compound's target engagement profiles. The scientific community's fascination with "AI-assisted drug discovery" and "virtual screening libraries" makes 1-(2-ethoxyphenyl)-3-{4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}urea a compelling candidate for in silico pharmacology investigations. Its three-dimensional conformation might reveal unique binding pocket interactions when modeled against protein data bank (PDB) entries.

In conclusion, CAS 2034541-21-2 exemplifies the innovation possible at the intersection of heterocyclic chemistry and functional group combinatorics. Its structural features respond to multiple contemporary research needs—from targeted therapy development to next-generation agrochemicals—while offering rich opportunities for further derivatization and mechanistic studies. As the chemical industry progresses toward precision molecular design, compounds like this urea-triazine hybrid will continue to attract cross-disciplinary attention.